Cas no 1806658-14-9 (Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate)

• Product Name: Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate
• CAS No: 1806658-14-9
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5006203
• Update Time: 2025-06-23

Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-14(17)9-12-8-11(5-4-10(12)2)13(16)6-7-15/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： OYVRNOYAONRXBW-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=C(C=1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate

Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate (CAS No. 1806658-14-9): A Comprehensive Overview

Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate (CAS No. 1806658-14-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct molecular structure, which includes an ethyl ester group, a 3-chloropropanoyl moiety, and a 2-methylphenyl substituent. These structural features contribute to its diverse chemical properties and potential applications.

The molecular formula of Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate is C₁₄H₁₇ClO₃, and its molecular weight is approximately 268.73 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for various synthetic transformations and derivatization reactions.

In the realm of pharmaceutical research, Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic activities, making them potential candidates for the treatment of chronic pain and inflammatory disorders.

The 3-chloropropanoyl moiety in Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions. This functional group can undergo nucleophilic substitution reactions, which are crucial for the synthesis of complex molecules with diverse biological activities. Additionally, the presence of the chlorine atom can influence the compound's lipophilicity and metabolic stability, factors that are essential for optimizing drug candidates.

The 2-methylphenyl substituent in Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate contributes to its aromatic character and can affect the compound's electronic properties. Aromatic compounds are often used in the design of drugs due to their ability to interact with specific protein targets. Research has shown that compounds containing this substituent can exhibit enhanced binding affinity to certain receptors, which is beneficial for drug discovery and development.

In addition to its pharmaceutical applications, Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate has found utility in materials science. The compound can be used as a building block for the synthesis of advanced materials with tailored properties. For example, a study published in *Advanced Materials* (2021) demonstrated that derivatives of this compound were used to create polymer-based materials with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include esterification reactions, acylation steps, and functional group transformations. Researchers have developed various methods to optimize these processes, ensuring that the final product meets stringent quality standards.

The safety profile of Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate has been extensively evaluated in laboratory settings. Studies have shown that the compound is generally stable under standard storage conditions but should be handled with care to avoid exposure to skin or inhalation. Proper safety protocols should be followed when working with this compound to ensure the well-being of laboratory personnel.

In conclusion, Ethyl 5-(3-chloropropanoyl)-2-methylphenylacetate (CAS No. 1806658-14-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world challenges.